Cas no 501128-81-0 (Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-)
![Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]- structure](https://www.kuujia.com/scimg/cas/501128-81-0x500.png)
501128-81-0 structure
Product name:Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-
CAS No:501128-81-0
MF:C19H26N6O
MW:354.449343204498
CID:1557548
Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]-
- 7H-Pyrrolo[2,3-d]pyrimidine-2-carbonitrile, 6-[(4-acetyl-1-piperazinyl)methyl]-7-(2,2-dimethylpropyl)-
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- Inchi: 1S/C19H26N6O/c1-14(26)24-7-5-23(6-8-24)12-16-9-15-11-21-17(10-20)22-18(15)25(16)13-19(2,3)4/h9,11H,5-8,12-13H2,1-4H3
- InChI Key: KJOJMDSADHRBKL-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=C2C=C(CN3CCN(C(C)=O)CC3)N(CC(C)(C)C)C2=N1
Computed Properties
- Exact Mass: 354.21708
Experimental Properties
- Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 567.2±60.0 °C(Predicted)
- PSA: 78.05
- pka: 5.95±0.10(Predicted)
Piperazine,1-acetyl-4-[[2-cyano-7-(2,2-dimethylpropyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methyl]- Related Literature
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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